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Compound of Interest

Compound Name: Trichloronat

Cat. No.: B1683238

An In-depth Technical Guide on the Physical and Chemical Properties of Trichloronat

Introduction

Trichloronat, an organophosphate insecticide, is a non-systemic agent primarily used against
soil pests and the larvae of vegetable flies.[1][2] It operates as a cholinesterase inhibitor, a
common mechanism for organophosphate pesticides.[3][4] This technical guide provides a
comprehensive overview of the physical and chemical properties of Trichloronat, intended for
researchers, scientists, and professionals in drug development. Trichloronat appears as an
amber-colored liquid and is not registered for sale or use as a pesticide in the United States or
Canada.[2][5]

Chemical Identification

Trichloronat is identified by several names and numbers across various chemical databases.
Its fundamental identification details are summarized below.
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Identifier Value Source(s)

O-Ethyl O-(2,4,5-
IUPAC Name trichlorophenyl) [1][6]
ethylphosphonothioate

CAS Registry Number 327-98-0 [51[7]

Molecular Formula C10H12CI302PS [51[71[8]

Molecular Weight 333.6 g/mol [5181I9]
CCOP(=S)

Canonical SMILES (CC)oC1=CC(=C(C=C1ClCl)  [5][8]
Cl

ANIAQSUBRGXWLS-
InChlKey [L1[51[7]
UHFFFAOYSA-N

Agrisil, Agritox, Bayer 37289,
Synonyms Fenophosphon, Phytosol, [21[5][71[10]
Richloronate

Physical Properties

The physical characteristics of Trichloronat are crucial for its handling, formulation, and
environmental fate. It is generally described as an amber liquid.[1][2][5]
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Property Value Source(s)
Physical Description Amber liquid [1112][5]
Boiling Point 108 °C at 0.01 mmHg (226 °F)  [5][9]
Density 1.365 g/cm3 at 20 °C (68 °F) [51[9][10]
Vapor Pressure 1.5x 107 mmHg to 2.13 x [5]181[11]

10-> mmHg at 20-25 °C

Water Solubility

50 mg/L at 20 °C. Another
source reports 0.59-0.88 mg/L
at 20 °C.

(3158l

Solubility in Organic Solvents

Soluble in acetone, alcohol,
aromatic solvents, kerosene,
and chlorinated hydrocarbons.

Slightly soluble in mineral oils.

[5]

Octanol-Water Partition

Coefficient (log P)

5.23

[3]

Chemical Properties

Trichloronat is an organochlorine compound and an organophosphate insecticide.[5][8] Its

chemical behavior is characterized by its stability and reactivity under different conditions.

o Stability: It is hydrolyzed by alkali and is relatively stable to dilute acids.[5]

o Reactivity: As an organophosphate, Trichloronat can form highly toxic and flammable

phosphine gas in the presence of strong reducing agents. Partial oxidation may lead to the

release of toxic phosphorus oxides.[10]

Synthesis and Mechanism of Action

Synthesis

The commercial production of Trichloronat involves a multi-step chemical synthesis. The

process begins with the reaction between 2,4,5-trichlorophenol and ethyl phosphonothioic
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dichloride. This is followed by an esterification step with ethanol to yield the final Trichloronat

molecule.[3]

Reactants

2,4,5-Trichlorophenol

»-| Intermediate Product Esterification

Ethyl Phosphonothioic Dichloride

Click to download full resolution via product page

A simplified workflow for the synthesis of Trichloronat.

Mechanism of Action

Trichloronat functions as a non-systemic acetylcholinesterase (AChE) inhibitor.[3]
Acetylcholinesterase is a critical enzyme that breaks down the neurotransmitter acetylcholine in
the synaptic cleft. By inhibiting AChE, Trichloronat causes an accumulation of acetylcholine.[4]
[5] This leads to overstimulation of acetylcholine receptors, resulting in rapid muscle twitching,
paralysis, and ultimately death of the insect.[4] The cardiovascular effects of anticholinesterase
agents are complex, but a predominant effect is bradycardia (slowed heart rate).[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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